Cas no 2171212-91-0 ((3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic acid)

• Product Name: (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic acid
• CAS No: 2171212-91-0
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5998605
• PubChem ID: 165825413
• Update Time: 2025-07-01

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic acid
• (3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-imidazol-5-yl)propanamido]butanoic acid
• 2171212-91-0
• EN300-1576365

• Inchi： 1S/C25H26N4O5/c1-15(10-23(30)31)28-24(32)22(11-16-12-26-14-27-16)29-25(33)34-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,12,14-15,21-22H,10-11,13H2,1H3,(H,26,27)(H,28,32)(H,29,33)(H,30,31)/t15-,22+/m0/s1
• InChI Key： ZKZNZXTVTSUFBA-OYHNWAKOSA-N
• SMILES： O(C(N[C@@H](C(N[C@@H](C)CC(=O)O)=O)CC1=CN=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 133Ų

Additional information on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic acid

Compound CAS No. 2171212-91-0: (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic Acid

The compound with CAS No. 2171212-91-0, named as (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic acid, is a highly specialized organic molecule with significant potential in the fields of drug delivery, biochemistry, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an imidazole moiety, and a propanamide backbone. The stereochemistry of the molecule is defined by its S and R configurations at the 3rd and 2nd positions, respectively, which play a critical role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of such compounds in the development of advanced drug delivery systems. The Fmoc group, a well-known protecting group in peptide synthesis, has been extensively utilized in the design of bioactive molecules due to its stability and ease of removal under specific conditions. In this compound, the Fmoc group serves as a protective entity during synthesis but can be selectively removed to expose reactive sites for further functionalization or interaction with biological targets.

The presence of the imidazole moiety adds another layer of functionality to this compound. Imidazole rings are known for their ability to act as hydrogen bond donors and acceptors, making them ideal for interactions with nucleic acids, proteins, and other biomolecules. This feature makes the compound a promising candidate for applications in nucleic acid delivery, where precise control over molecular interactions is crucial.

Moreover, the propanamide backbone provides flexibility and solubility properties that are essential for in vivo applications. The butanoic acid component further enhances the molecule's ability to interact with cellular membranes and transport systems. Recent research has demonstrated that such molecules can be engineered to target specific receptors or pathways, offering potential therapeutic benefits in areas such as cancer treatment and infectious diseases.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Key steps include the installation of the Fmoc group, the incorporation of the imidazole moiety, and the final assembly of the propanamide backbone. Advanced techniques such as enantioselective catalysis and click chemistry have been employed to ensure high yields and purity levels.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to form stable complexes with nucleic acids makes it a valuable tool in gene therapy research. Additionally, its unique combination of functional groups allows for potential use in bioconjugation reactions, where it can serve as a linker or stabilizing agent for larger biomolecules.

Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of this compound. Molecular docking studies have revealed that it exhibits strong binding affinities towards several therapeutic targets, including enzymes involved in signal transduction pathways. These findings underscore its potential as a lead compound for drug discovery efforts.

In conclusion, CAS No. 2171212-91-0 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern medicine and materials science.